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2,3-Bis[[(Z)-octadec-9-enoyl]oxy]propyl-trimethylazanium;methanesulfonate 2,3-Bis[[(Z)-octadec-9-enoyl]oxy]propyl-trimethylazanium;methanesulfonate
Brand Name: Vulcanchem
CAS No.: 144139-73-1
VCID: VC0118457
InChI: InChI=1S/C42H80NO4.CH4O3S/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41(44)46-39-40(38-43(3,4)5)47-42(45)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;1-5(2,3)4/h20-23,40H,6-19,24-39H2,1-5H3;1H3,(H,2,3,4)/q+1;/p-1/b22-20-,23-21-;
SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC.CS(=O)(=O)[O-]
Molecular Formula: C43H83NO7S
Molecular Weight: 758.2 g/mol

2,3-Bis[[(Z)-octadec-9-enoyl]oxy]propyl-trimethylazanium;methanesulfonate

CAS No.: 144139-73-1

Main Products

VCID: VC0118457

Molecular Formula: C43H83NO7S

Molecular Weight: 758.2 g/mol

2,3-Bis[[(Z)-octadec-9-enoyl]oxy]propyl-trimethylazanium;methanesulfonate - 144139-73-1

CAS No. 144139-73-1
Product Name 2,3-Bis[[(Z)-octadec-9-enoyl]oxy]propyl-trimethylazanium;methanesulfonate
Molecular Formula C43H83NO7S
Molecular Weight 758.2 g/mol
IUPAC Name 2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl-trimethylazanium;methanesulfonate
Standard InChI InChI=1S/C42H80NO4.CH4O3S/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41(44)46-39-40(38-43(3,4)5)47-42(45)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;1-5(2,3)4/h20-23,40H,6-19,24-39H2,1-5H3;1H3,(H,2,3,4)/q+1;/p-1/b22-20-,23-21-;
Standard InChIKey APGRDDRQPNSEQY-LQDDAWAPSA-M
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCC/C=C\CCCCCCCC.CS(=O)(=O)[O-]
SMILES CCCCCCCCC=CCCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC.CS(=O)(=O)[O-]
Canonical SMILES CCCCCCCCC=CCCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC.CS(=O)(=O)[O-]
PubChem Compound 5702610
Last Modified Nov 11 2021
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